Cas no 99726-60-0 (Propanedinitrile, [3-(trifluoromethyl)phenyl]-)

• Product Name: Propanedinitrile, [3-(trifluoromethyl)phenyl]-
• CAS No: 99726-60-0
• MF: C₁₀H₅F₃N₂
• MW: 210.155312299728
• CID: 750116
• PubChem ID: 16037854
• Update Time: 2025-04-19

Propanedinitrile, [3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [3-(trifluoromethyl)phenyl]-
• 2-[3-(trifluoromethyl)phenyl]propanedinitrile
• DTXSID80581281
• 99726-60-0
• [3-(Trifluoromethyl)phenyl]propanedinitrile

• Inchi： 1S/C10H5F3N2/c11-10(12,13)9-3-1-2-7(4-9)8(5-14)6-15/h1-4,8H
• InChI Key： SBAZCTOWLFSHSI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C#N)C#N)=C1)(F)F

Computed Properties

• Exact Mass: 210.04048265g/mol
• Monoisotopic Mass: 210.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų